Cas no 1864014-47-0 (2-{[(4-fluorophenyl)sulfanyl]methyl}piperidine hydrochloride)

• Product Name: 2-{[(4-fluorophenyl)sulfanyl]methyl}piperidine hydrochloride
• CAS No: 1864014-47-0
• MF: C₁₂H₁₇ClFNS
• MW: 261.786484479904
• CID: 5720110
• PubChem ID: 72716560
• Update Time: 2025-10-18

2-{[(4-fluorophenyl)sulfanyl]methyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1864014-47-0
• EN300-241448
• 2-([(4-FLUOROPHENYL)SULFANYL]METHYL)PIPERIDINE HYDROCHLORIDE
• AKOS026746952
• 2-([(4-FLUOROPHENYL)SULFANYL]METHYL)PIPERIDINEHYDROCHLORIDE
• F2167-0595
• 2-[(4-fluorophenyl)sulfanylmethyl]piperidine;hydrochloride
• 2-{[(4-fluorophenyl)sulfanyl]methyl}piperidine hydrochloride

• Inchi： 1S/C12H16FNS.ClH/c13-10-4-6-12(7-5-10)15-9-11-3-1-2-8-14-11;/h4-7,11,14H,1-3,8-9H2;1H
• InChI Key： WPIOFVFHMOHBNF-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)F)CC1CCCCN1

Computed Properties

• Exact Mass: 261.0754266g/mol
• Monoisotopic Mass: 261.0754266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{[(4-fluorophenyl)sulfanyl]methyl}piperidine hydrochloride

Comprehensive Overview of 2-{[(4-fluorophenyl)sulfanyl]methyl}piperidine hydrochloride (CAS No. 1864014-47-0)

2-{[(4-fluorophenyl)sulfanyl]methyl}piperidine hydrochloride (CAS No. 1864014-47-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a piperidine core, a common motif in medicinal chemistry, modified with a 4-fluorophenylsulfanyl group, which enhances its potential for diverse biological interactions. Researchers are particularly interested in its applications as a building block for drug discovery, especially in targeting neurological and metabolic pathways.

The growing demand for novel small-molecule therapeutics has placed compounds like 2-{[(4-fluorophenyl)sulfanyl]methyl}piperidine hydrochloride at the forefront of modern drug development. Its fluorinated aromatic component is a key feature, as fluorine atoms are known to improve metabolic stability and bioavailability—a hot topic in AI-driven drug design and computational chemistry. This aligns with current trends where scientists leverage machine learning to predict compound efficacy, reducing trial-and-error in lab settings.

From a synthetic chemistry perspective, the compound’s hydrochloride salt form ensures better solubility and handling, making it suitable for high-throughput screening. Its CAS No. 1864014-47-0 serves as a critical identifier in global chemical databases, facilitating collaboration across academic and industrial labs. Recent discussions in open-access journals highlight its role in optimizing structure-activity relationships (SAR), a frequent search query among medicinal chemists.

Beyond its pharmaceutical potential, 2-{[(4-fluorophenyl)sulfanyl]methyl}piperidine hydrochloride is also studied for its physicochemical properties, such as logP and pKa, which are vital for ADME (Absorption, Distribution, Metabolism, Excretion) profiling. These metrics are increasingly analyzed using in silico tools, another trending topic in cheminformatics forums. Such data helps researchers address common questions like "How does fluorination impact drug half-life?"—a frequent query in PubMed and Google Scholar searches.

In summary, CAS No. 1864014-47-0 represents a versatile scaffold with broad implications for precision medicine and targeted therapy. Its integration into high-content screening platforms and compatibility with green chemistry principles further underscores its relevance in sustainable science. As the field evolves, this compound is poised to remain a focal point for innovations bridging organic synthesis and biotechnology.